8-Chloropyrazolo[1,5-c]quinazoline-5-thiol

• IUPAC Name: 8-chloro-3H-pyrazolo[1,5-c]quinazoline-5-thione
• InChI: InChI=1S/C10H6ClN3S/c11-6-1-2-7-8(5-6)13-10(15)14-9(7)3-4-12-14/h1-5,12H
• InChI Key: GCKPPSMFJYXMFQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C3C=CNN3C(=S)N=C2C=C1Cl
• Molecular Formula: C10H6ClN3S
• Molecular Weight: 235.69 g/mol

Description

“8-Chloropyrazolo[1,5-c]quinazoline-5-thiol” is a chemical compound with the molecular formula C10H6ClN3S. It is used in pharmaceutical testing.

Synthesis Analysis

The synthesis of 8-chloropyrazolo[1,5-a]quinazolines was designed and realized, and all new compounds were subjected to a molecular dynamic study performed on an isolated portion of the GABA A receptor protein. A mechanism involving a tandem (3+2) cyclization/elimination/intramolecular aza-addition sequence was proposed.

Molecular Structure Analysis

The molecule contains a total of 22 bonds. There are 16 non-H bonds, 15 multiple bonds, 15 aromatic bonds, 1 five-membered ring, 2 six-membered rings, 1 nine-membered ring, 1 ten-membered ring, 1 Pyrazole, and 1 Pyrimidine.

Chemical Reactions Analysis

The compound is involved in the modulation of GABA A receptor function through electrophysiological techniques on recombinant α1β2γ2L-GABA A receptors expressed in Xenopus laevis oocytes.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 235.69 g/mol. More detailed physical and chemical properties can be found on databases like PubChem.

Scientific Research Applications

GABAA Receptor Modulation

The neurotransmitter γ-aminobutyric acid (GABA) interacts with GABA_A receptors (GABA_AR), which play a crucial role in fast neuronal inhibition. These receptors are formed by five protein subunits, including α, β, and γ subunits. The binding of GABA leads to chloride ion influx, hyperpolarization, and signal inhibition. Recent studies have explored 8-chloropyrazolo[1,5-a]quinazoline derivatives as potential GABA_AR modulators. .

Anti-Inflammatory Activity

In vivo studies demonstrated that compound A, derived from 8-chloropyrazolo[1,5-a]quinazoline, possesses anti-inflammatory properties. .

Mechanism of Action

Target of Action

The primary targets of 8-Chloropyrazolo[1,5-c]quinazoline-5-thiol are three mitogen-activated protein kinases (MAPKs), including extracellular signal-regulated kinase 2 (ERK2), p38α, and c-Jun N-terminal kinase 3 (JNK3) . These kinases play crucial roles in cellular processes such as growth, differentiation, and stress response .

Mode of Action

8-Chloropyrazolo[1,5-c]quinazoline-5-thiol interacts with its targets (ERK2, p38α, and JNK3) by binding to them . The compound exhibits micromolar binding affinities for JNK1, JNK2, and JNK3 . The key residues of JNK3 important for this binding have been identified .

Biochemical Pathways

The compound affects the MAPK signaling pathway, which is involved in a wide range of cellular processes . By inhibiting the activity of ERK2, p38α, and JNK3, the compound can modulate these processes, potentially leading to anti-inflammatory effects .

Result of Action

The compound’s action results in the inhibition of lipopolysaccharide (LPS)-induced nuclear factor κB (NF-κB) transcriptional activity in human THP-1Blue monocytic cells . This suggests that the compound has anti-inflammatory activity .

Future Directions

The compound has potential in the field of GABA A receptor modulators. Further studies could focus on the design and synthesis of new 8-chloropyrazolo[1,5-a]quinazoline derivatives, as well as their effects on the modulation of GABA A receptor function.